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Compound of Interest

Compound Name: 1-Bromopyrene

Cat. No.: B033193

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the melting and boiling points of 1-
Bromopyrene, a key intermediate in various fields including organic synthesis, environmental
science, and materials research.[1] The document outlines its key physical constants,
experimental methodologies for their determination, and a representative synthesis and
purification workflow.

Physical Properties: Melting and Boiling Points

1-Bromopyrene is typically a white to pale yellow or light brown crystalline solid at room
temperature.[2] Its thermal properties are critical for its handling, purification, and application in
various chemical processes.[2] The table below summarizes the reported melting and boiling
point ranges for 1-Bromopyrene.

Parameter Value Conditions

Melting Point 98 - 105 °C Atmospheric Pressure

102 - 105 °C[1][2][3][4][5]

95.0 - 102.0 °C[6]

98 °C[6]

Boiling Point 255 °C 7 mmHg[1][3][4][6]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b033193?utm_src=pdf-interest
https://www.benchchem.com/product/b033193?utm_src=pdf-body
https://www.benchchem.com/product/b033193?utm_src=pdf-body
https://www.chemimpex.com/products/30882
https://www.benchchem.com/product/b033193?utm_src=pdf-body
https://www.nbinno.com/article/oled-materials/1-bromopyrene-cas-1714-29-0-properties-synthesis-suppliers-eu
https://www.nbinno.com/article/oled-materials/1-bromopyrene-cas-1714-29-0-properties-synthesis-suppliers-eu
https://www.benchchem.com/product/b033193?utm_src=pdf-body
https://www.chemimpex.com/products/30882
https://www.nbinno.com/article/oled-materials/1-bromopyrene-cas-1714-29-0-properties-synthesis-suppliers-eu
https://wap.guidechem.com/dictionary/en/1714-29-0.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3285442_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/391573
https://www.tcichemicals.com/IN/en/p/B1495
https://www.tcichemicals.com/IN/en/p/B1495
https://www.chemimpex.com/products/30882
https://wap.guidechem.com/dictionary/en/1714-29-0.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3285442_EN.htm
https://www.tcichemicals.com/IN/en/p/B1495
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
The following sections detail the methodologies for the synthesis, purification, and
determination of the melting point of 1-Bromopyrene.

2.1. Synthesis and Purification of 1-Bromopyrene

A common method for the synthesis of 1-Bromopyrene involves the electrophilic bromination
of pyrene.[2]

Reaction Setup: The reaction is typically carried out using N-bromosuccinimide (NBS) as the
brominating agent in an organic solvent such as N,N-dimethylformamide (DMF) or
dichloromethane.[2]

Procedure: The reaction proceeds at room temperature.[2]

Work-up and Isolation: Upon completion, the product is isolated through extraction.[2] The
organic phases are combined, washed with deionized water, and then dried over anhydrous
magnesium sulfate (MgS04).[4]

Purification: The solvent is removed under reduced pressure to yield the crude product.[4]
Further purification is achieved by recrystallization, often using hexane, to obtain pure 1-
bromopyrene as a light yellow powder.[2][4] A melting point of 103-104°C has been reported
for the recrystallized product.[4]

2.2. Melting Point Determination
The melting point of 1-Bromopyrene is determined using a standard melting point apparatus.

o Sample Preparation: A small amount of the dried, purified 1-Bromopyrene crystals is placed
into a capillary tube, which is then sealed at one end.

o Apparatus: The capillary tube is placed in a calibrated melting point apparatus.

o Measurement: The sample is heated at a controlled rate. The temperature at which the
substance starts to melt and the temperature at which it becomes completely liquid are
recorded as the melting point range.
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2.3. Boiling Point Determination under Reduced Pressure

Due to its high boiling point at atmospheric pressure, the boiling point of 1-Bromopyrene is
typically determined under reduced pressure to prevent decompaosition.

o Apparatus: A distillation apparatus suitable for vacuum distillation is assembled.

e Procedure: The purified 1-Bromopyrene is placed in the distillation flask. The system is
evacuated to the desired pressure (e.g., 7 mmHg).

o Measurement: The sample is heated, and the temperature at which the liquid boils and its
vapor condenses is recorded as the boiling point at that specific pressure.

Logical Workflow: Synthesis and Purification of 1-
Bromopyrene

The following diagram illustrates the general workflow for the synthesis and purification of 1-
Bromopyrene.
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Caption: A flowchart of the synthesis and purification of 1-Bromopyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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